Cas no 1824323-60-5 (tert-butyl 6-formyl-1,3-dihydropyrrolo[3,4-c]pyridine-2-carboxylate)

• Product Name: tert-butyl 6-formyl-1,3-dihydropyrrolo[3,4-c]pyridine-2-carboxylate
• CAS No: 1824323-60-5
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5266702
• Update Time: 2025-05-19

tert-butyl 6-formyl-1,3-dihydropyrrolo[3,4-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrolo[3,4-c]pyridine-2-carboxylic acid, 6-formyl-1,3-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 6-formyl-1,3-dihydropyrrolo[3,4-c]pyridine-2-carboxylate

• Inchi： 1S/C13H16N2O3/c1-13(2,3)18-12(17)15-6-9-4-11(8-16)14-5-10(9)7-15/h4-5,8H,6-7H2,1-3H3
• InChI Key： QLXAHCFTSFEMQJ-UHFFFAOYSA-N
• SMILES： C1=NC(C=O)=CC2CN(C(OC(C)(C)C)=O)CC1=2

Additional information on tert-butyl 6-formyl-1,3-dihydropyrrolo[3,4-c]pyridine-2-carboxylate

Introduction to Tert-butyl 6-formyl-1,3-dihydropyrrolo[3,4-c]pyridine-2-carboxylate (CAS No. 1824323-60-5)

Tert-butyl 6-formyl-1,3-dihydropyrrolo[3,4-c]pyridine-2-carboxylate (CAS No. 1824323-60-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of dihydropyrrolopyridine derivatives, which are known for their diverse biological activities and potential applications in drug development.

The molecular structure of tert-butyl 6-formyl-1,3-dihydropyrrolo[3,4-c]pyridine-2-carboxylate features a fused heterocyclic system consisting of a pyrrole ring and a pyridine ring. The presence of a formyl group at the 6-position and a tert-butyl ester group at the 2-position contributes to its unique chemical properties and reactivity. These structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in dihydropyrrolopyridine derivatives due to their demonstrated efficacy in various biological assays. Studies have shown that these compounds exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The formyl group in tert-butyl 6-formyl-1,3-dihydropyrrolo[3,4-c]pyridine-2-carboxylate serves as a versatile handle for further functionalization, enabling the construction of more intricate molecular architectures.

One of the most compelling aspects of this compound is its potential as a building block for the development of small-molecule drugs. The tert-butyl ester group provides stability while allowing for subsequent chemical transformations, such as reduction or hydrolysis, to introduce other functional groups. This flexibility is crucial in medicinal chemistry, where precise control over molecular structure is essential for optimizing biological activity.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Dihydropyrrolopyridines have been particularly well-studied for their ability to interact with biological targets such as enzymes and receptors. The unique electronic properties of the fused ring system contribute to the compound's binding affinity and selectivity, making it an attractive candidate for further investigation.

The synthesis of tert-butyl 6-formyl-1,3-dihydropyrrolo[3,4-c]pyridine-2-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to achieve this goal, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques are essential for constructing the complex framework of the molecule efficiently.

In addition to its synthetic utility, tert-butyl 6-formyl-1,3-dihydropyrrolo[3,4-c]pyridine-2-carboxylate has shown promise in preclinical studies as a lead compound for drug development. Initial pharmacokinetic evaluations have indicated favorable solubility and metabolic stability, suggesting its potential for further clinical translation. These findings are encouraging and warrant further investigation into its therapeutic applications.

The role of computational chemistry in understanding the behavior of complex molecules cannot be overstated. Molecular modeling studies have been instrumental in predicting the interactions between tert-butyl 6-formyl-1,3-dihydropyrrolo[3,4-c]pyridine-2-carboxylate and biological targets. These simulations provide valuable insights into binding mechanisms and help guide the design of more effective derivatives.

The future prospects for this compound are promising. Ongoing research aims to explore new synthetic routes and expand its biological profile through structure-activity relationship studies. By leveraging cutting-edge technologies in synthetic chemistry and computational biology, scientists hope to unlock the full potential of dihydropyrrolopyridine derivatives like tert-butyl 6-formyl-1,3-dihydropyrrolo[3,4-c]pyridine-2-carboxylate.

In conclusion, tert-butyl 6-formyl-1,3-dihydropyrrolo[3,4-c]pyridine-2-carboxylate (CAS No. 1824323-60-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the next generation of therapeutic agents.